Cas no 2022478-79-9 (Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)-)

• Product Name: Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)-
• CAS No: 2022478-79-9
• MF: C₁₁H₁₇Br
• MW: 229.156682729721
• CID: 5285220
• Update Time: 2025-08-05

Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)-

• Inchi： 1S/C11H17Br/c1-2-3-7-11(10-12)8-5-4-6-9-11/h2,4-5H,1,3,6-10H2
• InChI Key： XMOUTCNBHSDHRK-UHFFFAOYSA-N
• SMILES： C1CCC(CBr)(CCC=C)CC=1

Additional information on Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)-

Recent Advances in the Study of Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- (CAS: 2022478-79-9)

In recent years, the compound Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- (CAS: 2022478-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromomethyl and butenyl functional groups, has shown promising potential in various applications, including drug synthesis, material science, and as a building block for more complex chemical entities. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- has been a focal point of recent studies. Researchers have developed novel catalytic methods to improve the yield and purity of this compound. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this molecule with high enantioselectivity. The study also explored the mechanistic pathways involved in the reaction, providing valuable insights for future synthetic applications.

Beyond its synthesis, the chemical and biological properties of Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- have been extensively investigated. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a precursor in the development of bioactive molecules. The study revealed that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes implicated in inflammatory diseases, suggesting its utility in drug discovery programs. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic potential.

In the realm of material science, Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- has been explored as a monomer for polymer synthesis. A 2024 study published in Polymer Chemistry detailed the use of this compound in the preparation of novel copolymers with tunable mechanical and thermal properties. The researchers emphasized the role of the bromomethyl group in facilitating post-polymerization modifications, which could lead to the development of advanced materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Despite these advancements, challenges remain in the large-scale production and application of Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)-. Issues such as stability under varying conditions and the need for greener synthetic routes are areas of active research. A recent review in Chemical Reviews summarized the current state of knowledge and proposed future directions, including the exploration of biocatalytic methods and the integration of computational modeling to optimize reaction conditions.

In conclusion, Cyclohexene, 4-(bromomethyl)-4-(3-buten-1-yl)- (CAS: 2022478-79-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for diverse applications, from drug discovery to material science. Ongoing research efforts are expected to further elucidate its potential and address existing challenges, paving the way for its broader utilization in the field.